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Compound of Interest

Compound Name: 4-(2,2-Diethoxyethyl)morpholine

Cat. No.: B1295596

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 4-(2,2-Diethoxyethyl)morpholine, a versatile building block in
organic synthesis and medicinal chemistry.

Core Molecular Data

The fundamental molecular and physical properties of 4-(2,2-Diethoxyethyl)morpholine are
summarized below.

Property Value

Molecular Formula C10H21NO3[1]

Molecular Weight 203.28 g/mol [1]

CAS Number 3616-59-9

Appearance Colorless to light yellow liquid
Boiling Point 80 °C at 0.5 Torr

Density 0.990 g/cm? (Predicted)

Significance and Applications
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4-(2,2-Diethoxyethyl)morpholine is a valuable intermediate in organic synthesis, primarily
due to the presence of a protected aldehyde group (the diethyl acetal). This functional group is
stable under a variety of reaction conditions, allowing for chemical modifications at other
positions of the molecule. The aldehyde can be subsequently deprotected under acidic
conditions for further reactions.[2] This feature makes it a key reagent for introducing a
morpholinoethyl group in the synthesis of more complex molecules.

The morpholine ring itself is considered a "privileged structure™ in medicinal chemistry. Its
incorporation into a molecule can enhance desirable properties such as aqueous solubility,
metabolic stability, and bioavailability.[2] Morpholine derivatives have a broad spectrum of
biological activities and are found in numerous approved drugs, including the antibiotic linezolid
and the anticancer agent gefitinib. The morpholine moiety is also utilized in agrochemicals,
such as fungicides, and in industrial applications like corrosion inhibitors.[2]

Experimental Protocols
Synthesis of 4-(2,2-Diethoxyethyl)morpholine

A common and direct method for the synthesis of 4-(2,2-Diethoxyethyl)morpholine is the
nucleophilic substitution reaction between morpholine and 2-bromo-1,1-diethoxyethane.[2]

Materials:

Morpholine

2-bromo-1,1-diethoxyethane

A suitable base (e.g., potassium carbonate, triethylamine)

An appropriate solvent (e.g., acetonitrile, dimethylformamide)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
morpholine and the base in the chosen solvent.

e Slowly add 2-bromo-1,1-diethoxyethane to the reaction mixture at room temperature.
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» Heat the mixture to reflux and maintain the temperature for several hours, monitoring the
reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass
spectrometry (GC-MS).

 After the reaction is complete, cool the mixture to room temperature.
« Filter the mixture to remove the inorganic salts.
+ Remove the solvent from the filtrate under reduced pressure.

» Purify the crude product by vacuum distillation to obtain 4-(2,2-Diethoxyethyl)morpholine
as a colorless to light yellow liquid.

Visualized Synthesis Workflow

The following diagram illustrates the synthetic pathway for 4-(2,2-Diethoxyethyl)morpholine.

Reactants Reaction Conditions
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Caption: Synthesis of 4-(2,2-Diethoxyethyl)morpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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